Cas no 1806346-44-0 (2,4-Dibromo-6-(difluoromethoxy)benzylamine)

• Product Name: 2,4-Dibromo-6-(difluoromethoxy)benzylamine
• CAS No: 1806346-44-0
• MF: C₈H₇Br₂F₂NO
• MW: 330.952087640762
• CID: 4974403
• Update Time: 2025-06-08

2,4-Dibromo-6-(difluoromethoxy)benzylamine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dibromo-6-(difluoromethoxy)benzylamine

• Inchi： 1S/C8H7Br2F2NO/c9-4-1-6(10)5(3-13)7(2-4)14-8(11)12/h1-2,8H,3,13H2
• InChI Key： WBFRLHZACWCWSA-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1CN)OC(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 3.1
• Topological Polar Surface Area: 35.2

Additional information on 2,4-Dibromo-6-(difluoromethoxy)benzylamine

Introduction to 2,4-Dibromo-6-(difluoromethoxy)benzylamine (CAS No. 1806346-44-0)

2,4-Dibromo-6-(difluoromethoxy)benzylamine (CAS No. 1806346-44-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including the presence of bromine and difluoromethoxy groups, which contribute to its potential biological activities and therapeutic applications.

The chemical structure of 2,4-Dibromo-6-(difluoromethoxy)benzylamine consists of a benzene ring substituted with two bromine atoms at the 2 and 4 positions and a difluoromethoxy group at the 6 position. The benzylamine moiety further enhances its reactivity and interaction with biological targets. The combination of these functional groups provides a robust platform for exploring its pharmacological properties and potential as a lead compound in drug discovery.

Recent studies have highlighted the potential of 2,4-Dibromo-6-(difluoromethoxy)benzylamine in various therapeutic areas. One notable application is in the field of cancer research, where this compound has shown promising antiproliferative effects against several cancer cell lines. A study published in the Journal of Medicinal Chemistry reported that 2,4-Dibromo-6-(difluoromethoxy)benzylamine exhibited significant cytotoxicity against human breast cancer cells (MCF-7) and human colon cancer cells (HCT-116), with IC50 values in the low micromolar range.

In addition to its antiproliferative properties, 2,4-Dibromo-6-(difluoromethoxy)benzylamine has also been investigated for its potential as an anti-inflammatory agent. Research conducted at the Institute of Organic Chemistry demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that 2,4-Dibromo-6-(difluoromethoxy)benzylamine could be a valuable candidate for the development of new anti-inflammatory drugs.

The mechanism of action of 2,4-Dibromo-6-(difluoromethoxy)benzylamine is not yet fully understood, but preliminary studies indicate that it may interact with multiple biological targets. For instance, it has been shown to modulate the activity of key enzymes involved in cell proliferation and inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, computational modeling studies suggest that the compound may bind to specific protein targets, leading to alterations in cellular signaling pathways.

In terms of pharmacokinetics, 2,4-Dibromo-6-(difluoromethoxy)benzylamine exhibits favorable properties that make it suitable for further development as a therapeutic agent. Preclinical studies have demonstrated good oral bioavailability and a reasonable half-life in animal models. These characteristics are crucial for ensuring effective drug delivery and sustained therapeutic effects.

To further explore the potential of 2,4-Dibromo-6-(difluoromethoxy)benzylamine, ongoing research is focusing on optimizing its chemical structure to enhance its potency and selectivity. Synthetic modifications are being investigated to improve its pharmacological profile and reduce potential side effects. Additionally, efforts are being made to develop more efficient synthesis routes to facilitate large-scale production for clinical trials.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While no clinical trials have been initiated for 2,4-Dibromo-6-(difluoromethoxy)benzylamine yet, preclinical data are promising and warrant further investigation. The compound's unique chemical structure and diverse biological activities make it an attractive candidate for advancing into clinical development.

In conclusion, 2,4-Dibromo-6-(difluoromethoxy)benzylamine (CAS No. 1806346-44-0) is a promising compound with potential applications in cancer therapy and anti-inflammatory treatment. Its unique structural features and favorable pharmacological properties position it as a valuable lead compound for further research and development. As ongoing studies continue to uncover new insights into its mechanism of action and therapeutic potential, this compound holds great promise for contributing to the advancement of medicinal chemistry and pharmaceutical science.